Cas no 2877648-49-0 (N-methyl-4-[6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide)

• Product Name: N-methyl-4-[6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide
• CAS No: 2877648-49-0
• MF: C₁₁H₁₃F₃N₄O₂
• MW: 290.241732358933
• CID: 5329250
• PubChem ID: 165434404
• Update Time: 2025-06-09

N-methyl-4-[6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877648-49-0
• N-methyl-4-[6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide
• AKOS040866985
• F6753-1331
• N-Methyl-4-[6-(trifluoromethyl)-4-pyrimidinyl]-2-morpholinecarboxamide

• Inchi： 1S/C11H13F3N4O2/c1-15-10(19)7-5-18(2-3-20-7)9-4-8(11(12,13)14)16-6-17-9/h4,6-7H,2-3,5H2,1H3,(H,15,19)
• InChI Key： LGXMBNLJWRSOJV-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C(F)(F)F)N=CN=2)CCOC(C(NC)=O)C1

Computed Properties

• Exact Mass: 290.09906016g/mol
• Monoisotopic Mass: 290.09906016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.364±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 493.5±45.0 °C(Predicted)
• pka: 14.68±0.20(Predicted)

Additional information on N-methyl-4-[6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide

Recent Advances in the Study of N-methyl-4-[6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide (CAS: 2877648-49-0)

The compound N-methyl-4-[6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide (CAS: 2877648-49-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylpyrimidine and morpholine-carboxamide moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the role of this compound in modulating specific kinase pathways. Researchers have identified its ability to selectively inhibit certain kinases involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-methyl-4-[6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide exhibits high affinity for PI3Kδ, a kinase implicated in autoimmune diseases and certain cancers. The study highlighted its potential as a lead compound for the development of next-generation PI3Kδ inhibitors with improved selectivity and reduced off-target effects.

In addition to its kinase inhibitory properties, recent research has explored the compound's metabolic stability and bioavailability. A series of in vitro and in vivo studies have revealed that the trifluoromethyl group enhances the compound's metabolic resistance, thereby prolonging its half-life in biological systems. This finding is particularly significant for its potential application in chronic disease treatments, where sustained drug exposure is often required. Furthermore, structural-activity relationship (SAR) studies have been conducted to optimize the morpholine-carboxamide moiety, aiming to improve both potency and solubility.

Another noteworthy development is the application of N-methyl-4-[6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide in combination therapies. Recent preclinical data suggest that this compound can synergize with existing chemotherapeutic agents to enhance antitumor efficacy while minimizing toxicity. For example, a 2024 study in Cancer Research reported that co-administration with a standard-of-care PARP inhibitor resulted in significant tumor regression in BRCA-mutated xenograft models. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology.

Despite these promising advances, challenges remain in the clinical translation of this compound. Issues such as formulation optimization, dose-dependent toxicity, and resistance mechanisms need to be addressed in future studies. Nevertheless, the growing body of research on N-methyl-4-[6-(trifluoromethyl)pyrimidin-4-yl]morpholine-2-carboxamide (CAS: 2877648-49-0) highlights its potential as a valuable tool in drug discovery and development. Continued efforts to refine its properties and expand its therapeutic applications are expected to yield significant breakthroughs in the coming years.